Cas no 199679-38-4 (3-(4-chloro-3-nitrophenyl)prop-2-enoic acid)

• Product Name: 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid
• CAS No: 199679-38-4
• MF: C₉H₆ClNO₄
• MW: 227.601241588593
• MDL: MFCD00063311
• CID: 1393442
• PubChem ID: 688108
• Update Time: 2025-11-02

3-(4-chloro-3-nitrophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-chloro-3-nitrophenyl)-, (2E)-
• 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid
• (E)-3-(4-Chloro-3-nitrophenyl)acrylic acid
• (e)-3-(4-chloro-3-nitrophenyl)acrylicacid
• AM20030319
• MFCD00063311
• J-013633
• QBDALTIMHOITIU-DUXPYHPUSA-
• CK2238
• Z2311573955
• InChI=1/C9H6ClNO4/c10-7-3-1-6(2-4-9(12)13)5-8(7)11(14)15/h1-5H,(H,12,13)/b4-2+
• EN300-10634
• 199679-38-4
• MS-10585
• Tert-4-Chloro-3-nitrocinnamic acid;Trans-4-Chloro-3-nitrocinnamic acid
• STK053601
• trans-4-Chloro-3-nitrocinnamic acid, 97%
• EN300-832980
• 4-Chloro-3-nitrocinnamic acid
• (E)-3-(4-chloro-3-nitrophenyl)prop-2-enoic acid
• AC-26151
• trans-4-Chloro-3-nitrocinnamic acid
• 20797-48-2
• SCHEMBL832791
• (2E)-3-(4-chloro-3-nitrophenyl)prop-2-enoic acid
• A21730
• 3-(4-Chloro-3-nitrophenyl)acrylic acid
• 2-Propenoic acid, 3-(4-chloro-3-nitrophenyl)-
• CS-0356702
• (2E)-3-(4-Chloro-3-nitrophenyl)-2-propenoic acid #
• AKOS000288883
• (2E)-3-(4-chloro-3-nitrophenyl)acrylic acid
• SCHEMBL832790

• MDL： MFCD00063311
• Inchi： 1S/C9H6ClNO4/c10-7-3-1-6(2-4-9(12)13)5-8(7)11(14)15/h1-5H,(H,12,13)/b4-2+
• InChI Key： QBDALTIMHOITIU-DUXPYHPUSA-N
• SMILES： ClC1C=CC(/C=C/C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.99858
• Monoisotopic Mass: 226.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 80.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid

3-(4-Chloro-3-Nitrophenyl)Prop-2-Enoic Acid (CAS No. 199679-38-4): Properties, Applications, and Market Insights

3-(4-chloro-3-nitrophenyl)prop-2-enoic acid (CAS No. 199679-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrophenyl derivative features a conjugated system with a propenoic acid backbone, making it valuable for synthesizing more complex molecules. Its molecular formula is C9H6ClNO4, and it typically appears as a yellow to light brown crystalline powder.

The compound's unique structure combines a chloro-substituted phenyl ring with a nitro group at the meta position, along with an α,β-unsaturated carboxylic acid functionality. This combination of electron-withdrawing groups creates interesting reactivity patterns that organic chemists exploit for various synthetic applications. Recent studies highlight its potential as a building block for pharmaceutical intermediates, particularly in developing novel anti-inflammatory agents and enzyme inhibitors.

In the current market landscape, researchers are particularly interested in 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid due to its role in developing sustainable agrochemicals. With growing concerns about environmental impact, this compound serves as a precursor for creating more biodegradable pest control agents. The nitrophenyl moiety contributes to the biological activity of resulting compounds while the propenoic acid group allows for further structural modifications.

From a synthetic chemistry perspective, the α,β-unsaturated carbonyl system in 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid makes it particularly valuable for Michael addition reactions and other nucleophilic attacks. This reactivity is frequently utilized in constructing heterocyclic compounds, which are fundamental scaffolds in many drug discovery programs. Recent publications have demonstrated its use in creating novel antimicrobial agents with improved efficacy against resistant strains.

The compound's physical properties include moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water. This solubility profile makes it suitable for various organic transformations while requiring proper handling in industrial settings. Its melting point typically ranges between 180-185°C, and it shows characteristic UV absorption around 320 nm, which is useful for analytical identification.

In material science applications, researchers are exploring 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid as a potential monomer for creating specialty polymers. The presence of both aromatic rings and polar functional groups could lead to materials with unique thermal and mechanical properties. Some studies suggest its derivatives might contribute to developing advanced coatings with enhanced durability and chemical resistance.

Quality control for 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid typically involves HPLC analysis with UV detection, ensuring purity levels above 98% for most research applications. The compound is generally stable under normal storage conditions but should be protected from prolonged exposure to light and moisture. Proper handling includes using standard laboratory protective equipment, as with all fine chemicals.

The global market for nitrophenyl derivatives like 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid is experiencing steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Manufacturers are focusing on developing more efficient synthesis routes to meet the growing demand while maintaining competitive pricing. Current production methods often involve Knoevenagel condensation reactions followed by careful purification steps.

Environmental considerations for 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid include proper waste management of reaction byproducts and adherence to green chemistry principles where possible. Researchers are investigating catalytic methods to reduce the environmental footprint of its production. These efforts align with the broader industry trend toward sustainable chemical manufacturing practices.

Future research directions for 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid may explore its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's ability to undergo various transformations while maintaining structural integrity makes it attractive for these emerging applications. Additionally, computational chemistry approaches are being employed to predict new derivatives with optimized biological activities.

For laboratories working with 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid, proper documentation of synthetic procedures and analytical data is essential for reproducibility. The compound's spectral data (including 1H NMR and 13C NMR signatures) have been well-characterized in the literature, facilitating its identification in complex mixtures. These analytical tools are crucial for quality assurance in both research and industrial applications.

In conclusion, 3-(4-chloro-3-nitrophenyl)prop-2-enoic acid (CAS No. 199679-38-4) represents a versatile building block in modern organic synthesis with growing importance across multiple scientific disciplines. Its balanced reactivity profile and structural features continue to inspire innovative applications in medicinal chemistry, materials science, and beyond. As research progresses, we anticipate discovering even more valuable uses for this interesting nitrophenyl derivative in addressing contemporary scientific challenges.